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Compound of Interest

Compound Name: Leupeptin,HemisulfateSalt

CAS No.: 10347-89-7

Cat. No.: B1171952

Get Quote

Executive Summary
Leupeptin Hemisulfate (Acetyl-leucyl-leucyl-argininal) is a reversible, competitive transition-

state analog inhibitor. Unlike broad-spectrum "suicide" inhibitors like PMSF, Leupeptin offers a

controlled, reversible mechanism targeting specific serine proteases (trypsin, plasmin,

kallikrein) and cysteine proteases (papain, cathepsin B).

This guide provides a quantitative framework for utilizing Leupeptin in kinetic assays,

comparing its efficacy against standard alternatives, and detailing a self-validating protocol for

determining inhibition constants (

).

Mechanistic Profile: The Transition-State Analog
Leupeptin functions as a transition-state analog.[1] Its C-terminal aldehyde group is

electrophilic, susceptible to nucleophilic attack by the active site residue of the protease

(Serine-OH or Cysteine-SH).
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Mechanism of Action
The inhibition is competitive.[2] The inhibitor binds to the active site, preventing substrate

access. However, unlike simple steric blockers, Leupeptin forms a covalent hemiacetal (with

serine) or hemithioacetal (with cysteine) adduct that mimics the tetrahedral transition state of

peptide bond hydrolysis.
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Figure 1: Mechanism of Leupeptin inhibition.[3] The aldehyde group traps the enzyme in a

transition-state mimic, preventing substrate hydrolysis.

Comparative Performance Guide
Leupeptin is often compared to PMSF (Phenylmethanesulfonyl fluoride) and E-64. However,

their kinetic behaviors and stability profiles differ radically.
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Feature
Leupeptin

Hemisulfate
PMSF E-64 Aprotinin

Primary Targets

Serine (Trypsin-

like), Cysteine

(Papain-like)

Serine Proteases

(Broad)
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Proteases (Strict)
Serine Proteases

Mechanism

Reversible

(Transition State

Analog)

Irreversible

(Sulfonylation)

Irreversible

(Epoxide ring

opening)

Reversible

(Protein-protein

interaction)

Stability (pH 7)
High (Hours to

Days)

Poor (

min)
High High

Toxicity Low
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(Neurotoxin)
Low

Low (but

immunogenic)

Solubility
Water (Highly

Soluble)

Isopropanol/Etha

nol (Unstable in

water)

Water/DMSO Water

Inhibition (

)

Nanomolar (

M)

Micromolar (

M)

Nanomolar (

M)

Nanomolar (

M)

Senior Scientist Insight:

Why Hemisulfate? You will often see Leupeptin sold as a Hydrochloride or Hemisulfate salt. The

Hemisulfate form is preferred for long-term storage and quantitative work because it is less

hygroscopic (absorbs less water from air) than the hydrochloride salt, ensuring more accurate

weighing for

determinations.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Kinetics: and Data
Leupeptin exhibits tight-binding kinetics. The following constants are critical for calculating the

necessary concentration for your specific assay.

Kinetic Constants ( )
Enzyme Organism/Source Value (Approx) Reference

Trypsin Bovine Pancreas 3.5 nM [1, 3]

Plasmin Human 3.4 nM [1, 3]

Cathepsin B Bovine Spleen 4.1 - 6.0 nM [1, 3]

Papain Papaya Latex ~10 nM [1]

Calpain Porcine/Human 10 - 72 nM [2, 3]

Note on Specificity: Leupeptin does NOT significantly inhibit Chymotrypsin (

) or Thrombin.[2][4] If your pathway involves these enzymes, Leupeptin alone is insufficient.

Experimental Protocol: Determination of
To validate Leupeptin activity or determine the inhibition constant for a specific protease, use

this self-validating kinetic assay. We will use Trypsin and BAPNA (

-Benzoyl-DL-arginine-p-nitroanilide) as the model system.[5]

Reagents
Buffer: 50 mM Tris-HCl, pH 8.2, 20 mM

(Calcium stabilizes Trypsin).

Enzyme: Trypsin (Stock: 1 mg/mL in 1 mM HCl).[6] Dilute to ~10-50 nM working

concentration.

Substrate: BAPNA (Stock: 10 mM in DMSO).

Inhibitor: Leupeptin Hemisulfate (Stock: 1 mM in water).
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Start Assay

1. Prepare Serial Dilutions
(Leupeptin: 0 - 100 nM)

2. Pre-Incubation (CRITICAL)
Enzyme + Inhibitor (10 mins @ 25°C)

Equilibration

3. Add Substrate (BAPNA)
Initiate Reaction

4. Kinetic Read
Absorbance @ 405 nm (5 mins)

Measure V0

5. Data Analysis
Lineweaver-Burk / Dixon Plot

Click to download full resolution via product page

Figure 2: Kinetic assay workflow. Step 2 is the most common point of failure; Leupeptin

requires time to form the hemiacetal adduct.

Step-by-Step Methodology
Preparation: Prepare 5 concentrations of Leupeptin (e.g., 0, 5, 10, 20, 50 nM) in the Assay

Buffer.

Pre-Incubation (The Causality Check):
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Mix Enzyme + Leupeptin.

Incubate for 10-15 minutes at 25°C.

Why? While Leupeptin is a "fast" inhibitor compared to some, the formation of the

hemiacetal transition state is not instantaneous. Skipping this leads to non-linear initial

rates (

) and underestimation of potency.

Reaction Initiation:

Add BAPNA substrate (Final conc:

range, approx 1 mM).

Total volume: 1.0 mL (or microplate equivalent).

Measurement:

Monitor OD405 nm continuously for 5 minutes.

Calculate the slope (

).

Data Analysis (Self-Validation):

Plot

vs.

(Lineweaver-Burk).[5]

Validation Criteria: For a competitive inhibitor like Leupeptin, the lines for different inhibitor

concentrations should intersect at the Y-axis (

remains constant), while the X-intercept (

) shifts closer to zero.
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Handling & Stability Guidelines
Storage (Solid): Store Leupeptin Hemisulfate at -20°C. Desiccate. Stable for >2 years.[3]

Storage (Solution):

Water (10 mM Stock): Stable for 1 week at 4°C, 1 month at -20°C.

Avoid: Basic pH (>9.0) causes racemization and irreversible degradation of the aldehyde

group.

Cell Culture: Leupeptin is generally not cell-permeable due to its charged nature. For

intracellular inhibition, use Leupeptin-OMe or microinjection, though Leupeptin is primarily

used in lysates.

References
Umezawa, H. (1976).[7] Structures and activities of protease inhibitors of microbial origin.

Methods in Enzymology, 45, 678-695.[7]

Mehdi, S. (1991).[8] Cell-penetrating inhibitors of calpain. Trends in Biochemical Sciences,

16, 150-153.[8]

Sigma-Aldrich/Merck. (2022). Leupeptin Product Information & Assay Data.

Knight, C.G. (1986). The characterization of enzyme inhibition. Proteinase Inhibitors,
Elsevier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Active and inactive forms of the transition-state analog protease inhibitor leupeptin:
explanation of the observed slow binding of leupeptin to cathepsin B and papain - PubMed

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.selleckchem.com/products/leupeptin-hemisulfate.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/127/263/l8511pis-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/127/263/l8511pis-mk.pdf
https://www.biocrick.com/Leupeptin-Microbial-BCC1217.html
https://www.biocrick.com/Leupeptin-Microbial-BCC1217.html
https://www.benchchem.com/product/b1171952?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/2912969/
https://pubmed.ncbi.nlm.nih.gov/2912969/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pubmed.ncbi.nlm.nih.gov]

2. medkoo.com [medkoo.com]

3. selleckchem.com [selleckchem.com]

4. Leupeptin - Wikipedia [en.wikipedia.org]

5. protocols.io [protocols.io]

6. Enzymatic Assay of Trypsin Inhibitor [sigmaaldrich.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. Leupeptin, Microbial | CAS:103476-89-7 | Inhibitor of serine and cysteine proteases | High
Purity | Manufacturer BioCrick [biocrick.com]

To cite this document: BenchChem. [Quantitative Analysis of Leupeptin Hemisulfate:
Inhibition Kinetics & Comparative Performance]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1171952/docs#quantitative-analysis-of-
leupeptin-hemisulfate-inhibition-kinetics-comparative-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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